1-({5-[(E)-2-phenylethenyl]-1,2,4-oxadiazol-3-yl}methyl)-1H-1,3-benzodiazole

• IUPAC Name: 3-(benzimidazol-1-ylmethyl)-5-[(E)-2-phenylethenyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H14N4O/c1-2-6-14(7-3-1)10-11-18-20-17(21-23-18)12-22-13-19-15-8-4-5-9-16(15)22/h1-11,13H,12H2/b11-10+
• InChI Key: GJBZAJNQJWXGRJ-ZHACJKMWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=NC(=NO2)CN3C=NC4=CC=CC=C43
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=NC(=NO2)CN3C=NC4=CC=CC=C43
• Molecular Formula: C18H14N4O
• Molecular Weight: 302.3 g/mol
• CAS No.: 1021224-98-5

Description

1-({5-[(E)-2-Phenylethenyl]-1,2,4-oxadiazol-3-yl}methyl)-1H-1,3-benzodiazole is a heterocyclic compound featuring a benzodiazole core linked via a methyl group to a 1,2,4-oxadiazole ring substituted with an (E)-styryl group.

Biological Activity

The compound 1-({5-[(E)-2-phenylethenyl]-1,2,4-oxadiazol-3-yl}methyl)-1H-1,3-benzodiazole is a complex organic molecule that integrates a benzodiazole core with an oxadiazole moiety and a phenylethenyl substituent. This unique structure suggests potential biological activities that warrant investigation. This article aims to explore the biological activity of this compound through a review of relevant literature, including data tables and case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{16}N_{4}O_{2}$, with a molecular weight of approximately 368.4 g/mol. The presence of the oxadiazole and benzodiazole rings is significant, as both structural motifs are associated with various biological activities.

Structural Features

Feature	Description
Core Structure	Benzodiazole
Substituent	Oxadiazole with phenylethenyl group
Molecular Weight	368.4 g/mol

Antimicrobial Activity

Preliminary studies indicate that compounds containing oxadiazole and benzodiazole structures exhibit diverse biological activities, including antimicrobial effects. For instance, derivatives of similar structures have shown promising results against Gram-positive bacteria, suggesting that 1-({5-[(E)-2-phenylethenyl]-1,2,4-oxadiazol-3-yl}methyl)-1H-1,3-benzodiazole may also possess antimicrobial properties .

Anticancer Potential

Research has highlighted that benzodiazole derivatives often show anticancer activity. The unique arrangement of functional groups in 1-({5-[(E)-2-phenylethenyl]-1,2,4-oxadiazol-3-yl}methyl)-1H-1,3-benzodiazole may enhance its efficacy in targeting cancer cells compared to other compounds lacking such substitutions. Further assays are necessary to evaluate its specific anticancer mechanisms.

Anti-inflammatory Effects

Compounds similar to 1-({5-[(E)-2-phenylethenyl]-1,2,4-oxadiazol-3-yl}methyl)-1H-1,3-benzodiazole have been reported to possess anti-inflammatory properties. The presence of the oxadiazole moiety is often linked to inhibition of inflammatory pathways .

Case Studies and Research Findings

Several studies have explored the biological activities of related compounds:

• Antimicrobial Activity : A study on 2-(pyridin-2-yl)-1H-benzimidazole derivatives showed significant antimicrobial activity against various bacterial strains. Such findings suggest that similar structural motifs in 1-({5-[(E)-2-phenylethenyl]-1,2,4-oxadiazol-3-yl}methyl)-1H-1,3-benzodiazole might yield comparable results .
• Anticancer Studies : Research on benzothiazole derivatives has indicated their potential as anticancer agents. The structural similarities with 1H-benzodiazole derivatives could imply a similar pathway for anticancer activity through apoptosis induction or cell cycle arrest.

ADME Analysis

Understanding the absorption, distribution, metabolism, and excretion (ADME) profile is crucial for evaluating the drug-like properties of 1-({5-[(E)-2-phenylethenyl]-1,2,4-oxadiazol-3-yl}methyl)-1H-1,3-benzodiazole. Preliminary analyses suggest favorable pharmacokinetic properties due to its lipophilicity and potential for oral bioavailability .

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Heterocycle Modifications

Benzodiazole vs. Indazole Derivatives

Compounds in replace the benzodiazole core with indazole (e.g., compounds 39–42). Indazole derivatives exhibit distinct electronic profiles due to the additional nitrogen atom, which may alter hydrogen-bonding capacity and target selectivity compared to benzodiazole-based analogs.

Oxadiazole Substituent Variations

The oxadiazole ring in the target compound is substituted with a phenylethenyl group, whereas analogs in feature diverse substituents:

• Trifluoromethoxybenzamide (42) : The electron-withdrawing trifluoromethoxy group may enhance metabolic stability but reduce π-π stacking interactions .

Substituent Effects on Physicochemical Properties

Compound Name/ID	Core Structure	Key Substituent	Molecular Weight (g/mol)	Predicted logP<sup>†</sup>
Target Compound	Benzodiazole	(E)-Styryl	302*	~3.5
39	Indazole	Indole-4-carboxamide	488.5	~2.8
42	Indazole	Trifluoromethoxybenzamide	529.4	~3.9
EN300-37139365	Benzodiazole	Chlorodifluoromethyl	314.1	~2.1
Metabolite (TMIC)	Benzodiazole	Ethoxy, biphenyl-oxadiazole	447.4	~4.2

^†logP estimated using fragment-based methods.

• Target vs. EN300-37139365 : The chlorodifluoromethyl group in EN300-37139365 reduces hydrophobicity (logP ~2.1) compared to the styryl group (logP ~3.5), suggesting divergent bioavailability profiles .
• Target vs.